Cas no 2228166-55-8 (Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate)

• Product Name: Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate
• CAS No: 2228166-55-8
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6381588
• PubChem ID: 165621110
• Update Time: 2025-06-11

Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-1887640
• methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate
• 2228166-55-8
• Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-12(9-16)10-7-5-6-8-11(10)13(18)20-4/h5-8,12H,9,16H2,1-4H3,(H,17,19)
• InChI Key： HLJBVXSXRLRKIM-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC=CC=1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.6Ų

Additional information on Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate

Comprehensive Overview of Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate (CAS No. 2228166-55-8)

Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate (CAS No. 2228166-55-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a benzoate ester backbone with tert-butoxycarbonyl (Boc) and amino functional groups, making it a versatile intermediate in drug discovery and peptide chemistry. Its CAS number 2228166-55-8 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical research.

The compound’s significance lies in its dual-protected amine functionality, which is critical for peptide coupling reactions and prodrug development. Researchers frequently search for "Boc-protected amino acid derivatives" or "methyl benzoate analogs in drug synthesis," highlighting its relevance in modern medicinal chemistry. With the rise of targeted therapies and small-molecule inhibitors, Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate has gained attention for its potential in designing enzyme modulators and receptor ligands.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry principles and atom-efficient methodologies. Its tert-butoxycarbonyl group offers selective deprotection under mild acidic conditions, aligning with trends toward sustainable lab practices. Queries like "Boc deprotection techniques" or "eco-friendly peptide synthesis" reflect user interest in optimizing its applications. Additionally, its methyl ester moiety enables further derivatization, catering to demands for customizable scaffolds in high-throughput screening.

Analytical characterization of CAS No. 2228166-55-8 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with stringent purity standards. The compound’s stability under inert atmospheres and compatibility with solid-phase synthesis platforms further enhance its utility. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule’s modularity positions it as a valuable tool for hit-to-lead optimization.

In summary, Methyl 2-(2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate bridges fundamental research and applied science, addressing key challenges in bioconjugation and preclinical development. Its multifaceted role underscores the importance of specialty intermediates in advancing precision medicine and next-generation therapeutics.